Dimethyl 1,3-thiazolane-2,4-dicarboxylate

• IUPAC Name: dimethyl 1,3-thiazolidine-2,4-dicarboxylate
• InChI: InChI=1S/C7H11NO4S/c1-11-6(9)4-3-13-5(8-4)7(10)12-2/h4-5,8H,3H2,1-2H3
• InChI Key: ZZAHPKXSIYXTAP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CSC(N1)C(=O)OC
• Molecular Formula: C7H11NO4S
• DSSTOX Substance ID: DTXSID90377137
• Molecular Weight: 205.23 g/mol
• CAS RN: 318233-97-5

Description

Dimethyl 1,3-thiazolane-2,4-dicarboxylate (DMTCD) is a cyclic organic compound that has become increasingly popular in scientific research. It is a colorless, water-soluble solid that has a molar mass of 170.17 g/mol. DMTCD is widely used in the synthesis of various organic compounds and has been used in a variety of laboratory experiments. In addition, DMTCD has been studied for its biochemical and physiological effects, which could potentially lead to the development of new drugs.

Scientific Research Applications

Synthesis of Thiazolo[5,4-d]-thiazole Derivatives

Research has demonstrated the use of dimethyl 1,3-thiazolane-2,4-dicarboxylate derivatives in the synthesis of thiazolo[5,4-d]thiazole derivatives. These compounds are produced through oxidative dimerization processes, showcasing the potential of this compound derivatives in creating complex heterocyclic structures with potential pharmaceutical applications (Cież & Kalinowska‐Tłuścik, 2012).

Development of 1,3-Thiazole Derivatives

Another study focused on synthesizing novel 1,3-thiazole derivatives using thiourea and dimethyl acetylene dicarboxylate, highlighting the chemical diversity and potential biological activity of these compounds. Such research underscores the importance of this compound derivatives in pharmaceutical chemistry (Doregiraee et al., 2015).

Synthesis of Thiazolidine Derivatives

The unexpected formation of dimethylthioketene cycloadducts in reactions involving 1,3-diphenylaziridine-2,2-dicarboxylate and cyclobutanethione derivatives has been reported. This work highlights the intricate chemical reactions that can occur with this compound derivatives, leading to the formation of novel thiazolidine derivatives with potential application in the development of new materials and molecules (Mlostoń et al., 2002).

Cycloadditions and Heterocyclic Synthesis

Research into the cycloaddition of nonstabilized azomethine ylides generated from 1,3-thiazolidine-4-carboxylic acids led to the synthesis of 5,7a-dihydro-1H,3H-pyrrolo[1,2-c]thiazole derivatives. These findings illustrate the utility of this compound derivatives in facilitating complex cycloaddition reactions for the creation of heterocyclic compounds with significant synthetic interest (Cardoso et al., 2006).

Safety and Hazards

The safety information available indicates that Dimethyl 1,3-thiazolane-2,4-dicarboxylate is classified as a combustible solid. It is recommended to ensure adequate ventilation, avoid contact with skin, eyes, or clothing, and avoid ingestion and inhalation.